![molecular formula C17H25N3O3 B4664046 N-(2,5-dimethylphenyl)-N'-[3-(4-morpholinyl)propyl]ethanediamide](/img/structure/B4664046.png)
N-(2,5-dimethylphenyl)-N'-[3-(4-morpholinyl)propyl]ethanediamide
Overview
Description
N-(2,5-dimethylphenyl)-N'-[3-(4-morpholinyl)propyl]ethanediamide, also known as U-69593, is a synthetic opioid compound that has been widely studied for its potential use in the treatment of pain and addiction. In
Mechanism of Action
N-(2,5-dimethylphenyl)-N'-[3-(4-morpholinyl)propyl]ethanediamide acts as a selective agonist for the kappa opioid receptor, which is primarily located in the brain and spinal cord. Activation of the kappa opioid receptor by N-(2,5-dimethylphenyl)-N'-[3-(4-morpholinyl)propyl]ethanediamide results in the inhibition of the release of neurotransmitters such as dopamine and serotonin, which are involved in the regulation of pain, stress, and addiction.
Biochemical and Physiological Effects:
N-(2,5-dimethylphenyl)-N'-[3-(4-morpholinyl)propyl]ethanediamide has been shown to produce a range of biochemical and physiological effects, including analgesia, sedation, and dysphoria. It has also been shown to produce anti-inflammatory effects and to modulate the immune system.
Advantages and Limitations for Lab Experiments
One of the advantages of N-(2,5-dimethylphenyl)-N'-[3-(4-morpholinyl)propyl]ethanediamide is its high selectivity for the kappa opioid receptor, which allows for more precise targeting of this receptor. However, one of the limitations of N-(2,5-dimethylphenyl)-N'-[3-(4-morpholinyl)propyl]ethanediamide is its relatively short half-life, which can make it difficult to study its long-term effects.
Future Directions
There are several future directions for the study of N-(2,5-dimethylphenyl)-N'-[3-(4-morpholinyl)propyl]ethanediamide. One area of research is the development of new analogs of N-(2,5-dimethylphenyl)-N'-[3-(4-morpholinyl)propyl]ethanediamide with improved pharmacological properties. Another area of research is the investigation of the potential use of N-(2,5-dimethylphenyl)-N'-[3-(4-morpholinyl)propyl]ethanediamide in the treatment of addiction, depression, and anxiety. Additionally, further research is needed to fully understand the long-term effects of N-(2,5-dimethylphenyl)-N'-[3-(4-morpholinyl)propyl]ethanediamide on the brain and body.
Scientific Research Applications
N-(2,5-dimethylphenyl)-N'-[3-(4-morpholinyl)propyl]ethanediamide has been extensively studied for its potential use in the treatment of pain and addiction. It has been shown to be a highly selective agonist for the kappa opioid receptor, which is involved in the regulation of pain, stress, and addiction. N-(2,5-dimethylphenyl)-N'-[3-(4-morpholinyl)propyl]ethanediamide has also been studied for its potential use in the treatment of depression and anxiety.
properties
IUPAC Name |
N'-(2,5-dimethylphenyl)-N-(3-morpholin-4-ylpropyl)oxamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H25N3O3/c1-13-4-5-14(2)15(12-13)19-17(22)16(21)18-6-3-7-20-8-10-23-11-9-20/h4-5,12H,3,6-11H2,1-2H3,(H,18,21)(H,19,22) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QFRCCPPFRBYZAA-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)C)NC(=O)C(=O)NCCCN2CCOCC2 | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H25N3O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
319.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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